Cas no 2228165-45-3 (3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride
• CAS No: 2228165-45-3
• MF: C₈H₇FN₄O₂S
• MW: 242.230182886124
• CID: 5570420
• PubChem ID: 165641540
• Update Time: 2025-07-25

3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-2002235
• 2228165-45-3
• [3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]methanesulfonyl fluoride
• 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride

• Inchi： 1S/C8H7FN4O2S/c9-16(14,15)5-6-2-1-3-7(4-6)8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key： FHUGVQZPSIIDCM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C2N=NNN=2)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 242.02737481g/mol
• Monoisotopic Mass: 242.02737481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97Ų

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride

Comprehensive Analysis of 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride (CAS No. 2228165-45-3)

The compound 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride (CAS No. 2228165-45-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and materials science. Its unique structural features, including the tetrazole ring and sulfonyl fluoride moiety, make it a valuable building block for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in proteomics, enzyme inhibition, and click chemistry.

One of the most compelling aspects of 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride is its role in covalent inhibitors. The sulfonyl fluoride group is known for its ability to form stable covalent bonds with serine, threonine, and tyrosine residues in proteins. This property has made it a hot topic in drug discovery and targeted therapies, particularly in the context of cancer research and neurodegenerative diseases. Recent studies have highlighted its utility in activity-based protein profiling (ABPP), a technique widely used to identify and characterize enzyme activities in complex biological systems.

In addition to its biological applications, 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride is also explored in materials science. The tetrazole ring, a nitrogen-rich heterocycle, contributes to its potential use in energetic materials and coordination polymers. Its ability to act as a ligand in metal-organic frameworks (MOFs) has opened new avenues for designing functional materials with applications in gas storage, catalysis, and sensing.

The synthesis and characterization of 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride have been the subject of numerous research papers. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and properties. The compound's stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry.

From a commercial perspective, the demand for 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride is on the rise, driven by its versatility and efficacy. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies, academic institutions, and research laboratories. Its CAS No. 2228165-45-3 serves as a unique identifier, ensuring accurate sourcing and quality control.

Environmental and safety considerations are also critical when working with 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity and prevent degradation. Researchers are advised to follow good laboratory practices (GLP) and adhere to safety protocols when using this compound in experiments.

Looking ahead, the future of 3-(1H-1,2,3,4-tetrazol-5-yl)phenylmethanesulfonyl fluoride appears promising. With ongoing advancements in chemical biology and materials engineering, this compound is poised to play a pivotal role in innovative applications. Whether in drug development, diagnostic tools, or smart materials, its unique properties continue to inspire new research directions and technological breakthroughs.